Cas no 885271-23-8 (1H-Indazole-6-propanoicacid)
1H-Indazole-6-propanoicacid structure
Product Name:1H-Indazole-6-propanoicacid
CAS No:885271-23-8
MF:C10H10N2O2
MW:190.198602199554
CID:710799
PubChem ID:53249803
Update Time:2025-04-19
1H-Indazole-6-propanoicacid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-6-propanoicacid
- 3-(1H-INDAZOL-6-YL)PROPANOIC ACID
- 3-(1H-Indazol-6-yl)-propionic acid
- DTXSID10693043
- CHOLESTERYLISOAMYLETHER
- FT-0695558
- A1-16211
- AKOS006286709
- 885271-23-8
-
- Inchi: 1S/C10H10N2O2/c13-10(14)4-2-7-1-3-8-6-11-12-9(8)5-7/h1,3,5-6H,2,4H2,(H,11,12)(H,13,14)
- InChI Key: CVRGUMPECSUQDI-UHFFFAOYSA-N
- SMILES: OC(CCC1=CC=C2C=NNC2=C1)=O
Computed Properties
- Exact Mass: 190.074
- Monoisotopic Mass: 190.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.3
- Topological Polar Surface Area: 66A^2
1H-Indazole-6-propanoicacid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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